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Compound of Interest

Compound Name: Tetramethylammonium nitrate

Cat. No.: B162179

An In-depth Technical Guide to the Spectroscopic Data of Tetramethylammonium Nitrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
tetramethylammonium nitrate, a compound of interest in various chemical and
pharmaceutical applications. The guide details infrared (IR), Raman, and nuclear magnetic
resonance (NMR) spectroscopic data, along with the experimental protocols for their
acquisition.

Spectroscopic Data

The following tables summarize the key spectroscopic data for tetramethylammonium nitrate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H and 13C NMR Spectroscopic Data for Tetramethylammonium Nitrate

Nucleus Chemical Shift (8) ppm Solvent
1H 3.1 D20
13C 54.9 D20

Vibrational Spectroscopy (IR and Raman)
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Table 2: Infrared (IR) Spectroscopic Data for Tetramethylammonium Nitrate

Wavenumber (cm~?)

Assighment

~3020 C-H stretch

~1480 CHs asymmetric deformation
~1380 NOs~ asymmetric stretch
~950 C-N stretch

~830 NOs~ out-of-plane bend

Table 3: Raman Spectroscopic Data for Tetramethylammonium Nitrate

Note: A complete experimental Raman spectrum for tetramethylammonium nitrate is not

readily available in the cited literature. This table is a composite based on the known vibrational

modes of the tetramethylammonium cation and the nitrate anion from studies on similar salts.

Wavenumber (cm~?)

Assignment

~3030 C-H symmetric stretch

~2980 C-H asymmetric stretch

~1450 CHs asymmetric deformation

~1050 NOs~ symmetric stretch (vi1)[1][2][3][4]
~955 C-N symmetric stretch

~752 C-N asymmetric stretch

~720 NOs~ in-plane deformation (v4)[2]

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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2.1.1. Sample Preparation

o Approximately 10-20 mg of tetramethylammonium nitrate is dissolved in ~0.6-0.7 mL of
deuterium oxide (D20).

e The solution is transferred to a 5 mm NMR tube.

e The tube is capped and carefully inverted several times to ensure a homogenous solution.
2.1.2. 'H NMR Spectroscopy

e Instrument: A standard NMR spectrometer (e.g., 300 or 400 MHz).

e Solvent: D20

o Temperature: Standard ambient temperature (e.g., 298 K).

e Procedure:

[e]

The prepared NMR tube is placed in the spectrometer.

o The magnetic field is locked onto the deuterium signal of the D20 solvent.
o Shimming is performed to optimize the magnetic field homogeneity.

o A standard one-pulse *H NMR experiment is acquired.

o The resulting Free Induction Decay (FID) is Fourier transformed, phase-corrected, and
baseline-corrected.

o The chemical shifts are referenced to the residual HDO signal.
2.1.3. 13C NMR Spectroscopy
e Instrument: A standard NMR spectrometer with 13C capabilities.
e Solvent: D20

o Temperature: Standard ambient temperature (e.g., 298 K).
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e Procedure:

o

The same sample prepared for tH NMR can be used.

[¢]

A standard 3C NMR experiment with proton decoupling is performed.

[¢]

A sufficient number of scans are acquired to achieve an adequate signal-to-noise ratio.

[e]

The FID is processed similarly to the *H spectrum.
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NMR Experimental Workflow

Infrared (IR) Spectroscopy

2.2.1. Sample Preparation (Nujol Mull)

e Asmall amount (2-5 mg) of finely powdered tetramethylammonium nitrate is placed on a
salt plate (e.g., KBr or NaCl).

e One to two drops of Nujol (mineral oil) are added.

e The mixture is ground with a pestle or the edge of another salt plate to form a uniform,
translucent mull.

e The mull is evenly spread between two salt plates.
2.2.2. Data Acquisition
e Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

e Accessory: Transmission holder.
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e Procedure:

A background spectrum of the clean, empty sample compartment is collected.

o

[¢]

The prepared salt plates with the Nujol mull are placed in the sample holder.

[¢]

The sample spectrum is recorded.

[e]

The final spectrum is presented in terms of transmittance or absorbance.

Data Acquisition

Sample Preparation (Nujol Mull) —»| Mount Sample

Grind Sample —>—> Spread on Salt Plate T

Collect Background Spectrum

—b{ Collect Sample Spectrum

Click to download full resolution via product page
FTIR Experimental Workflow

Raman Spectroscopy

2.3.1. Sample Preparation

o A small amount of the crystalline tetramethylammonium nitrate is placed in a glass

capillary tube or on a microscope slide.
2.3.2. Data Acquisition
e Instrument: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm).
e Procedure:

o The sample is placed in the instrument's sample holder.

o The laser is focused on the sample.
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o The Raman scattering is collected and directed to the spectrometer.
o The spectrum is recorded over a range of Raman shifts (e.g., 100-3500 cm™1).

o Cosmic ray removal and baseline correction may be applied to the spectrum.

Sample Preparation Data Acquisition Data Processing

Place Crystalline Sample —I-{ Focus Laser on Sample H Collect Scattered Light }—» Record Spectrum }——I—{ Cosmic Ray Removal }—»

Baseline Correction
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Raman Spectroscopy Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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